Cas no 933727-03-8 ((2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl)methanamine)

(2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl)methanamine structure
933727-03-8 structure
Product Name:(2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl)methanamine
CAS No:933727-03-8
MF:C11H16N2
MW:176.258142471313
MDL:MFCD12196958
CID:1980850
PubChem ID:66524440
Update Time:2025-04-21

(2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3,4,5-tetrahydro-1h-3-benzazepin-7-yl)methanamine
    • 1H-3-Benzazepine-7-methanamine, 2,3,4,5-tetrahydro-
    • LogP
    • (2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl)methanamine
    • EN300-8117848
    • 933727-03-8
    • AKOS015966948
    • 1H-3-Benzazepine-7-methanamine,2,3,4,5-tetrahydro-
    • MDL: MFCD12196958
    • Inchi: 1S/C11H16N2/c12-8-9-1-2-10-3-5-13-6-4-11(10)7-9/h1-2,7,13H,3-6,8,12H2
    • InChI Key: NKBOQSPXCJSKJS-UHFFFAOYSA-N
    • SMILES: N1CCC2C=CC(CN)=CC=2CC1

Computed Properties

  • Exact Mass: 176.131348519Da
  • Monoisotopic Mass: 176.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • Density: 1.036
  • Boiling Point: 328.7°C at 760 mmHg
  • Flash Point: 178.7°C
  • Refractive Index: 1.558

(2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl)methanamine Pricemore >>

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